![molecular formula C12H22Cl2N2 B6214501 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride CAS No. 2731007-84-2](/img/new.no-structure.jpg)
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride
Overview
Description
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride is a spiro compound characterized by a unique bicyclic structure. Spiro compounds are known for their intriguing conformational and configurational properties, making them valuable in various fields of research and application .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride typically involves the formation of the spiro[5.5]undecane core followed by functionalization at specific positions. One common method includes the reaction of a suitable diazaspiro precursor with prop-2-yn-1-yl halide under basic conditions . The reaction conditions often involve the use of solvents like dichloromethane or tetrahydrofuran and bases such as potassium carbonate or sodium hydride.
Industrial Production Methods
Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and efficiency. These methods allow for better control over reaction parameters and scalability, making them suitable for large-scale production .
Chemical Reactions Analysis
Types of Reactions
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions often involve reagents such as lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can be performed using halogenated reagents under basic conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Alkyl halides in the presence of a base like potassium carbonate.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride has diverse applications in scientific research:
Mechanism of Action
The mechanism of action of 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride involves its interaction with specific molecular targets. The compound’s spirocyclic structure allows it to fit into unique binding sites on proteins or enzymes, modulating their activity. This interaction can affect various biochemical pathways, leading to its observed effects .
Comparison with Similar Compounds
Similar Compounds
1,9-diazaspiro[5.5]undecane: Another spiro compound with similar structural features but different functional groups.
1,3-dioxaspiro[5.5]undecane: Contains oxygen atoms in the spiro ring, leading to different chemical properties.
Properties
CAS No. |
2731007-84-2 |
|---|---|
Molecular Formula |
C12H22Cl2N2 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
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